Cas no 1070597-79-3 (3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
1070597-79-3 structure
Product Name:3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:1070597-79-3
MF:C11H11N3O3
MW:233.223342180252
CID:6043497
PubChem ID:165839443
Update Time:2025-07-21

3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1823441
    • 1070597-79-3
    • 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C11H11N3O3/c1-14-9(11(15)16)6-8(13-14)7-4-3-5-12-10(7)17-2/h3-6H,1-2H3,(H,15,16)
    • InChI Key: WVILAWNRILHXQA-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CN=1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

  • Exact Mass: 233.08004122g/mol
  • Monoisotopic Mass: 233.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77.2Ų

3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1823441-0.05g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
0.05g
$1104.0 2023-06-01
Enamine
EN300-1823441-0.1g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
0.1g
$1157.0 2023-06-01
Enamine
EN300-1823441-0.25g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
0.25g
$1209.0 2023-06-01
Enamine
EN300-1823441-0.5g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
0.5g
$1262.0 2023-06-01
Enamine
EN300-1823441-1.0g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
1g
$1315.0 2023-06-01
Enamine
EN300-1823441-2.5g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
2.5g
$2576.0 2023-06-01
Enamine
EN300-1823441-5.0g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
5g
$3812.0 2023-06-01
Enamine
EN300-1823441-10.0g
3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
1070597-79-3
10g
$5652.0 2023-06-01

Additional information on 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1070597-79-3)

3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 1070597-79-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyrazole core conjugated with a methoxypyridine moiety, has garnered considerable attention due to its versatile structural framework and potential biological activities. The compound's unique arrangement of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases.

The pyrazole core is a six-membered aromatic ring containing two adjacent nitrogen atoms, which is known for its broad spectrum of biological interactions. Pyrazole derivatives are widely studied for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. In contrast, the 2-methoxypyridine substituent introduces additional complexity by providing a polar, electron-rich environment that can modulate the compound's solubility, binding affinity, and metabolic stability. This combination of structural features makes 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of such compounds. The methoxypyridine group, in particular, has been shown to enhance binding interactions with biological targets by participating in hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the development of small-molecule inhibitors for enzymes and receptors involved in disease pathways. The carboxylic acid functionality at the 5-position of the pyrazole ring further expands the compound's utility by allowing for derivatization into esters or amides, which can fine-tune pharmacokinetic properties.

One of the most compelling aspects of 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is its potential application in addressing unmet medical needs. For instance, studies have highlighted the role of pyrazole derivatives in modulating immune responses and reducing inflammation. The presence of both pyrazole and methoxypyridine moieties suggests that this compound may exhibit dual mechanisms of action, making it a promising lead for multitargeted drug discovery. Furthermore, its structural similarity to known bioactive molecules allows for rapid optimization using structure-based drug design approaches.

The synthesis of 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid presents an interesting challenge due to the need to integrate multiple functional groups into a single framework. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have greatly facilitated the construction of complex heterocycles like this one. These techniques enable precise control over regioselectivity and stereoselectivity, ensuring that the final product possesses the desired chemical properties for biological evaluation.

In vitro studies have begun to uncover the pharmacological profile of 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, revealing promising activities against certain cancer cell lines and inflammatory pathways. The pyrazole core has been implicated in disrupting microtubule formation and inhibiting key enzymes such as cyclooxygenase (COX), while the methoxypyridine group may contribute to enhanced membrane permeability and target recognition. These findings align with recent literature demonstrating that hybrid molecules combining pyrazole and pyridine motifs often exhibit enhanced therapeutic potential.

The compound's metabolic stability is another critical factor in its development as a drug candidate. The presence of both aromatic rings suggests that it may be resistant to oxidative degradation, while the carboxylic acid group could be susceptible to enzymatic hydrolysis under certain conditions. These properties can be leveraged to optimize dosing regimens and minimize side effects. Additionally, computational modeling has been used to predict how different substituents on the pyrazole and methoxypyridine moieties influence binding affinity to biological targets, providing valuable insights for structure optimization.

Future research directions may focus on exploring derivatives of 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid that exhibit improved pharmacokinetic profiles or enhanced target specificity. For example, incorporating fluorine atoms or other halogenated groups could enhance metabolic stability while maintaining biological activity. Similarly, modifications to the carboxylic acid moiety could yield prodrugs that release active metabolites in vivo with greater efficiency.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. Pyrazole derivatives continue to be among the most frequently explored classes of molecules due to their diverse biological activities and synthetic accessibility. By leveraging advances in synthetic chemistry and computational biology, researchers can rapidly identify promising candidates like 3-(2-methoxypyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid for further development into novel therapeutics.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.